
Essential Safety and Operational Guide for
Handling m-PEG12-acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: m-PEG12-acid

Cat. No.: B609235

Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of m-PEG12-
acid, a polyethylene glycol (PEG) derivative widely used as a linker in Proteolysis Targeting

Chimeras (PROTACs). The following procedural guidance is designed to ensure the safe

handling, storage, and disposal of this compound in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for m-PEG12-acid is not currently available.

The information provided herein is synthesized from general safety data for polyethylene glycol

compounds and carboxylic acids, as well as information from suppliers of m-PEG12-acid. It is

imperative to handle this chemical with caution and adhere to all standard laboratory safety

protocols.

I. Quantitative Data Summary
The following table summarizes the known quantitative data for m-PEG12-acid. Due to the lack

of a specific SDS, toxicity and flammability data are based on general information for

polyethylene glycols.
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Property Value Source/Notes

Chemical Formula C₂₆H₅₂O₁₄ [1][2][3][4]

Molecular Weight 588.68 g/mol [1]

CAS Number 2135793-73-4

Appearance
White to off-white solid or

solid-liquid mixture

Solubility
Soluble in water, DMSO, DMF,

and DCM

Storage Temperature -20°C for long-term storage

Acute Oral Toxicity (LD50, Rat)
> 50,000 mg/kg (for PEG

8000)

Acute Dermal Toxicity (LD50,

Rabbit)

> 20,000 mg/kg (for PEG

8000)

II. Experimental Protocol: Safe Handling of m-
PEG12-acid
This protocol outlines the step-by-step procedure for the safe handling of m-PEG12-acid from

receipt to disposal.

1. Engineering Controls:

Always handle m-PEG12-acid in a well-ventilated area.

For procedures that may generate dust or aerosols, use a certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn in situations with a higher risk of splashing.

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for any

tears or perforations before use.

Body Protection: A standard laboratory coat is required.

Respiratory Protection: Not generally required under normal handling conditions with

adequate ventilation. If dust or aerosols are generated, a NIOSH-approved respirator with an

appropriate particulate filter should be used.

3. Handling Procedures:

Avoid direct contact with skin, eyes, and clothing.

Minimize the generation of dust.

Do not eat, drink, or smoke in the area where m-PEG12-acid is handled.

Wash hands thoroughly after handling, even if gloves were worn.

4. Storage:

Store m-PEG12-acid in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended long-term storage temperature is -20°C.

Keep away from strong oxidizing agents and strong bases.

III. Operational and Disposal Plans
Spill Response:

Small Spills:

Wear appropriate PPE.

Absorb liquid spills with an inert material (e.g., vermiculite, sand, or earth).
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For solid spills, carefully sweep or scoop up the material to avoid creating dust.

Place the spilled material and any contaminated absorbent into a sealed, labeled

container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department.

Only personnel with appropriate training and equipment should attempt to clean up large

spills.

Waste Disposal:

All waste containing m-PEG12-acid, including empty containers and contaminated PPE,

should be considered chemical waste.

Collect waste in a clearly labeled, sealed container.

Dispose of the chemical waste in accordance with all local, state, and federal regulations.

Contact your institution's EHS department for specific disposal procedures.

IV. Visualization of Safe Handling Workflow
The following diagram illustrates the logical flow of the safe handling procedures for m-PEG12-
acid.
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Safe Handling Workflow for m-PEG12-acid
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Caption: Logical workflow for the safe handling of m-PEG12-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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